Cas no 2229178-88-3 (2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid
• CAS No: 2229178-88-3
• MF: C₆H₃F₇O₂
• MW: 240.07564663887
• CID: 6241747
• PubChem ID: 165633850
• Update Time: 2025-06-11

2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid
• EN300-1945202
• 2229178-88-3

• Inchi： 1S/C6H3F7O2/c7-4(8)1-3(4,2(14)15)5(9,10)6(11,12)13/h1H2,(H,14,15)
• InChI Key： XBOVIGLMGRAEJS-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 240.00212647g/mol
• Monoisotopic Mass: 240.00212647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-Difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic Acid (CAS No. 2229178-88-3)

2,2-Difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 2229178-88-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a cyclopropane ring substituted with difluoro and pentafluoroethyl groups, along with a carboxylic acid functional group. The combination of these substituents imparts distinct chemical and physical properties that make it a valuable candidate for various applications.

The synthesis of 2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid involves a series of well-defined chemical reactions. Typically, the process begins with the formation of the cyclopropane ring, followed by the introduction of the difluoro and pentafluoroethyl substituents. The final step involves the attachment of the carboxylic acid group. Recent advancements in fluorination techniques have significantly improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

In terms of its physical properties, 2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid exhibits high thermal stability and low reactivity under standard conditions. These properties are attributed to the presence of fluorine atoms, which are known for their strong electronegativity and ability to stabilize molecular structures. The compound is also highly lipophilic, which makes it suitable for applications where solubility in organic solvents is required.

The biological activity of 2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid has been a subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new pharmaceuticals. In particular, its ability to modulate specific enzymes and receptors involved in inflammatory pathways has been highlighted in several preclinical studies.

One notable application of 2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid is in the field of drug delivery systems. Due to its lipophilic nature and chemical stability, it can be effectively incorporated into lipid-based nanoparticles or micelles, enhancing its bioavailability and targeting capabilities. This approach has shown promise in improving the therapeutic efficacy of drugs while reducing side effects.

In addition to its pharmaceutical applications, 2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid has found use in materials science. Its unique molecular structure makes it an excellent candidate for the development of advanced coatings and polymers with enhanced thermal and chemical resistance. These materials have potential applications in industries such as aerospace, automotive, and electronics.

The environmental impact of 2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid is another area of ongoing research. While fluorinated compounds are known for their persistence in the environment, recent studies have focused on developing sustainable synthesis methods that minimize environmental footprint. These efforts aim to balance the benefits of using such compounds with their potential ecological impact.

In conclusion, 2,2-difluoro-1-(pentafluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 2229178-88-3) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and drug delivery systems. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As new synthesis methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.